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Compound of Interest

Compound Name: Torachrysone tetraglucoside

Cat. No.: B14154778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of torachrysone tetraglucoside, a

phenolic glycoside isolated from the seeds of Cassia tora Linn. (Fabaceae). The discovery of

this compound, alongside other related phenolic glycosides, has contributed to the

understanding of the rich phytochemical profile of this traditional medicinal plant. This

document details the initial discovery, natural sourcing, and, where available, the experimental

protocols and spectroscopic data related to torachrysone tetraglucoside and its closely

related analogues. The information is intended to support further research into the biological

activities and potential therapeutic applications of this class of compounds.

Discovery and Natural Occurrence
Torachrysone tetraglucoside was first reported as a new natural product in 1999 by a team of

researchers led by T. Hatano.[1] It was isolated from the seeds of Cassia tora, a plant widely

distributed in tropical regions and recognized in traditional medicine, including Ayurveda and

Chinese medicine.[2][3] The seeds of Cassia tora are known to contain a variety of bioactive

compounds, including anthraquinones, naphthopyrones, and their glycosides.[4][5]

The initial study by Hatano et al. led to the isolation of thirteen phenolic glycosides, of which six

were new compounds, including torachrysone tetraglucoside.[1] This discovery highlighted

the chemical diversity of glycosidic derivatives of torachrysone within Cassia tora.
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It is important to note that the glycosylation pattern of torachrysone from Cassia tora has been

a subject of some ambiguity in the literature. While Hatano et al. identified a tetraglucoside in

1999, a 2007 study by El-Halawany et al. on the same plant source reported the isolation of a

new torachrysone triglucoside. This suggests that multiple glycosylated forms of torachrysone

may be present in Cassia tora, or that there may be variations in phytochemical composition

based on geographical location, harvest time, or processing methods.

Natural Sources:

Primary Source: Seeds of Cassia tora Linn. (also known as Senna tora).[1]

Chemical Structure and Properties
The core structure of this class of compounds is torachrysone, a naphthopyrone. Glycosylation

significantly impacts the solubility and bioavailability of the aglycone.

Torachrysone Tetraglucoside:

Property Value Reference

Molecular Formula C38H54O24
Not explicitly stated in search

results

Molecular Weight 894.82 g/mol
Not explicitly stated in search

results

CAS Number 245724-10-1
Not explicitly stated in search

results

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of torachrysone
tetraglucoside are based on the work of Hatano et al. (1999).

General Isolation and Purification Workflow
The isolation of torachrysone tetraglucoside from Cassia tora seeds typically involves a

multi-step process of extraction and chromatographic separation. The general workflow is
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depicted in the following diagram:

General Workflow for Isolation of Torachrysone Glycosides
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Caption: General workflow for the isolation of torachrysone glycosides from Cassia tora seeds.

Detailed Protocol from Hatano et al. (1999)
A detailed, step-by-step protocol from the primary literature is not available in the publicly

accessible search results. The following is a generalized representation based on common

phytochemical isolation techniques and the abstract of the discovery paper.

Plant Material and Extraction: Dried and powdered seeds of Cassia tora are extracted with

an aqueous methanol solution.

Solvent Partitioning: The resulting extract is concentrated and partitioned successively with

solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate

compounds based on their polarity. The glycoside-rich fraction is typically found in the n-

butanol extract.

Column Chromatography: The n-butanol fraction is subjected to column chromatography on

a non-polar adsorbent resin (e.g., Diaion HP-20), with elution performed using a gradient of

water and methanol.

Further Purification: Fractions containing the target compound are further purified using a

combination of chromatographic techniques, which may include Sephadex LH-20 column

chromatography and preparative reverse-phase high-performance liquid chromatography

(RP-HPLC).

Structure Elucidation: The structure of the isolated torachrysone tetraglucoside is

determined using spectroscopic methods, including UV-Vis, IR, Mass Spectrometry (MS),

and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR, ¹³C-NMR, and 2D-NMR

experiments).

Spectroscopic Data
The complete spectroscopic data for torachrysone tetraglucoside from the primary literature

is not available in the publicly accessible search results. The following table is a placeholder for

the key spectroscopic data that would be required for the unambiguous identification of the

compound.
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Spectroscopic Data
Placeholder for Torachrysone Tetraglucoside

Data

¹H-NMR

Chemical shifts (δ) and coupling constants (J)

for the aromatic, methyl, and sugar protons

would be listed here.

¹³C-NMR
Chemical shifts (δ) for the aglycone and four

glucose units would be detailed here.

Mass Spectrometry
The molecular ion peak ([M+H]⁺ or [M-H]⁻) and

key fragmentation patterns would be presented.

UV-Vis (λmax)
Absorption maxima in a specified solvent (e.g.,

methanol) would be provided.

IR (νmax)

Characteristic infrared absorption bands (e.g.,

for hydroxyl, carbonyl, aromatic groups) would

be listed.

Related Torachrysone Glycosides from Cassia tora
The research by Hatano et al. (1999) also identified other torachrysone glycosides in Cassia

tora seeds, indicating a family of related natural products.

Compound Molecular Formula Notes Reference

Torachrysone

gentiobioside
C26H34O14

A diglucoside of

torachrysone.
[1]

Torachrysone

apioglucoside
C25H32O13

Contains both apiose

and glucose sugar

moieties.

[1]

Conclusion and Future Directions
The discovery of torachrysone tetraglucoside and its analogues in Cassia tora seeds has

enriched the knowledge of the phytochemical landscape of this important medicinal plant. The
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presence of multiple glycosylated forms of torachrysone suggests a complex biosynthetic

pathway and raises questions about the specific biological roles of each glycoside.

For drug development professionals and researchers, these compounds represent interesting

leads for further investigation. Future research should focus on:

Securing the full experimental data from the primary literature to enable unambiguous

identification and synthesis.

Developing efficient methods for the targeted isolation or synthesis of torachrysone
tetraglucoside to obtain sufficient quantities for biological screening.

Investigating the pharmacological activities of the purified compound, including its potential

antibacterial, anti-inflammatory, and antioxidant properties, which have been suggested for

the torachrysone aglycone and other related compounds from Cassia tora.

Clarifying the structural diversity of torachrysone glycosides in Cassia tora through further

phytochemical studies.

This in-depth guide serves as a foundational resource for scientists interested in exploring the

chemistry and therapeutic potential of torachrysone tetraglucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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